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Compound of Interest

Compound Name: 2-Bromo-4-methylbenzonitrile

Cat. No.: B184184 Get Quote

Technical Support Center: 2-Bromo-4-
methylbenzonitrile
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and storage of 2-Bromo-4-
methylbenzonitrile (CAS No: 42872-73-1).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Bromo-4-methylbenzonitrile?

A1: 2-Bromo-4-methylbenzonitrile is classified as harmful if swallowed and is an acute oral

toxin.[1] It can also cause skin and serious eye irritation.[1] Inhalation may lead to respiratory

irritation.[1] It is important to handle this compound with appropriate personal protective

equipment (PPE).

Q2: What personal protective equipment (PPE) should be worn when handling this compound?

A2: When handling 2-Bromo-4-methylbenzonitrile, it is essential to wear protective gloves

(such as nitrile gloves), safety goggles or eyeshields, and a lab coat. In cases where dust may

be generated, a dust mask (type N95 or equivalent) should be used. All handling should ideally

be conducted in a well-ventilated area or under a chemical fume hood.

Q3: What is the correct procedure for storing 2-Bromo-4-methylbenzonitrile?
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A3: The compound should be stored in a tightly closed container in a dry, cool, and well-

ventilated place.[1] It is sensitive to light and moisture, so storage in an amber glass bottle is

recommended. For optimal stability, some sources suggest refrigeration at 2-8°C.

Q4: What materials or conditions are incompatible with 2-Bromo-4-methylbenzonitrile?

A4: 2-Bromo-4-methylbenzonitrile is incompatible with strong oxidizing agents.[2] Contact

with these materials should be avoided to prevent vigorous reactions.

Q5: What should I do in case of accidental exposure?

A5:

Skin Contact: Immediately wash the affected area with plenty of soap and water and remove

contaminated clothing.[1]

Eye Contact: Rinse cautiously with water for several minutes. If present, remove contact

lenses and continue rinsing for at least 15 minutes. Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If

breathing is difficult, seek medical attention.[1]

Ingestion: Rinse the mouth with water and seek immediate medical attention. Do not induce

vomiting.[1]

Troubleshooting Guide
Q1: The 2-Bromo-4-methylbenzonitrile powder appears discolored or clumpy. What should I

do?

A1: Discoloration or clumping may indicate moisture absorption or degradation. As the

compound is sensitive to light and moisture, this can occur with improper storage. It is

recommended to use a fresh, properly stored container of the compound for your experiment to

ensure the integrity of your results. If you must use the material, consider running a small-scale

test reaction first.

Q2: The compound is not dissolving as expected in my chosen solvent. What could be the

issue?
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A2: 2-Bromo-4-methylbenzonitrile is generally soluble in common organic solvents. If you are

experiencing solubility issues, first verify the purity of your solvent. The presence of water in the

solvent can affect solubility. Additionally, ensure you are using a sufficient volume of solvent

and consider gentle heating or sonication to aid dissolution, provided it is compatible with your

experimental setup.

Q3: My reaction involving 2-Bromo-4-methylbenzonitrile is turning an unexpected color. What

does this signify?

A3: An unexpected color change could indicate a side reaction or decomposition. Review your

reaction setup for any potential contaminants or incompatible materials. Ensure the reaction is

being carried out under the recommended atmospheric conditions (e.g., inert atmosphere if

necessary). If the issue persists, consider purifying the starting material before use.

Quantitative Data Summary
Property Value Reference

CAS Number 42872-73-1

Molecular Formula C₈H₆BrN

Molecular Weight 196.04 g/mol

Appearance White to off-white powder [3]

Melting Point 50-55 °C

Flash Point > 110 °C (> 230 °F)

Storage Temperature
2-8 °C (recommended for

optimal stability)

Hazard Class Acute Toxicity 4 (Oral)

Experimental Workflow & Troubleshooting

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b184184?utm_src=pdf-body
https://www.benchchem.com/product/b184184?utm_src=pdf-body
https://www.fishersci.co.uk/store/msds?partNumber=11462698&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Workflow for 2-Bromo-4-methylbenzonitrile Usage

Start Experiment

Inspect Compound:
- Color

- Consistency

Compound appears normal

Yes

Compound discolored/clumpy

No

Dissolve in appropriate solvent Action: Use a fresh, properly stored batch

Dissolves as expected

Yes

Solubility issue

No

Proceed with reaction

Troubleshoot Solubility:
1. Check solvent purity

2. Increase solvent volume
3. Gentle heating/sonication

Reaction proceeds as expected

Yes

Unexpected color change/
side reaction

No

End of Experiment

Troubleshoot Reaction:
1. Check for contaminants

2. Verify reaction conditions
3. Purify starting material

Click to download full resolution via product page

Caption: Troubleshooting workflow for common issues with 2-Bromo-4-methylbenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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